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molecular formula C13H8BrFN4 B8775813 N-(3-bromophenyl)-6-fluoropyrido[3,4-d]pyrimidin-4-amine CAS No. 171179-03-6

N-(3-bromophenyl)-6-fluoropyrido[3,4-d]pyrimidin-4-amine

Cat. No. B8775813
CAS RN: 171179-03-6
M. Wt: 319.13 g/mol
InChI Key: KRRHOFYUUHSVEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06713484B2

Procedure details

Treatment of 4-(3-bromoanilino)-6-fluoropyrido[3,4-d]pyrimidine (0.20 g, 0.63 mmol) (see a previous experimental) at 100° C. in a pressure vessel with methylamine in ethanol followed by chromatography on alumina (CH2Cl2/MeOH, 99:1) gives 4-(3-bromoanilino)-6-methylaminopyrido[3,4-d]pyrimidine (0.07 g, 340%). 1H NMR (DMSO) δ 9.69 (1H, s), 8.75 (1H, s), 8.41 (1H, s), 8.21 (1H, brs), 7.93 (1H, brd, J=7.6 Hz), 7.41-7.28 (2H, m), 7.06 (1H, s), 6.82 (1H, q, J=5.0 Hz), 4.95 (3H, d, J=5.0 Hz).
Name
4-(3-bromoanilino)-6-fluoropyrido[3,4-d]pyrimidine
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4-(3-bromoanilino)-6-methylaminopyrido[3,4-d]pyrimidine
Yield
340%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[NH:5][C:6]1[C:7]2[CH:15]=[C:14](F)[N:13]=[CH:12][C:8]=2[N:9]=[CH:10][N:11]=1.[CH3:20][NH2:21]>C(O)C>[Br:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[NH:5][C:6]1[C:7]2[CH:15]=[C:14]([NH:21][CH3:20])[N:13]=[CH:12][C:8]=2[N:9]=[CH:10][N:11]=1

Inputs

Step One
Name
4-(3-bromoanilino)-6-fluoropyrido[3,4-d]pyrimidine
Quantity
0.2 g
Type
reactant
Smiles
BrC=1C=C(NC=2C3=C(N=CN2)C=NC(=C3)F)C=CC1
Step Two
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN
Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 100° C.

Outcomes

Product
Name
4-(3-bromoanilino)-6-methylaminopyrido[3,4-d]pyrimidine
Type
product
Smiles
BrC=1C=C(NC=2C3=C(N=CN2)C=NC(=C3)NC)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 0.07 g
YIELD: PERCENTYIELD 340%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.